molecular formula C12H11ClN4O B8401664 6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile CAS No. 944388-94-7

6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile

Cat. No.: B8401664
CAS No.: 944388-94-7
M. Wt: 262.69 g/mol
InChI Key: BRFWQRVXVCDZJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C12H11ClN4O and its molecular weight is 262.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

944388-94-7

Molecular Formula

C12H11ClN4O

Molecular Weight

262.69 g/mol

IUPAC Name

6-chloro-1-(oxan-2-yl)imidazo[4,5-c]pyridine-4-carbonitrile

InChI

InChI=1S/C12H11ClN4O/c13-10-5-9-12(8(6-14)16-10)15-7-17(9)11-3-1-2-4-18-11/h5,7,11H,1-4H2

InChI Key

BRFWQRVXVCDZJL-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)N2C=NC3=C(N=C(C=C32)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-1H-imidazo[4,5-c]pyridine-4-carbonitrile (620 mg) and p-toluenesulfonic acid monohydrate (10 mg) were suspended in ethyl acetate (10 ml) and heated to 60° C. 3,4-Dihydro-2H-pyran (0.48 ml) was added dropwise and the reaction stirred at 60° C. overnight. The reaction was quenched with 5 mL ammonium hydroxide before addition of water (100 mL) and ethyl acetate (200 mL). Organic layer was separated, dried over sodium sulphate and solvent was evaporated under reduced pressure. The crude product was dissolved in a minimum volume of EtOAc and heptane added. The resulting brown solid was collected by filtration to yield 6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile (630 mg). 1H NMR (DMSO) δ: 8.92 (s, 1H), 8.30 (s, 1H), 5.80 (d, 1H), 4.05 (m, 1H), 3.75 (m, 1H), 2.19 (m, 1H), 2.11 (m, 1H), 1.62 (m, 4H).
Quantity
620 mg
Type
reactant
Reaction Step One
Quantity
10 mg
Type
reactant
Reaction Step Two
Quantity
0.48 mL
Type
reactant
Reaction Step Three

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